Cas no 108697-88-7 (3-phenylsulfanylbenzonitrile)
3-phenylsulfanylbenzonitrile structure
Product Name:3-phenylsulfanylbenzonitrile
CAS No:108697-88-7
MF:C13H9NS
MW:211.282261610031
CID:1186875
PubChem ID:11298792
Update Time:2025-04-20
3-phenylsulfanylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylsulfanylbenzonitrile
- AGN-PC-006A57
- ACMC-20mbpr
- 3-cyanophenyl phenyl sulfide
- 3-(phenylthio)benzonitrile
- CTK0G2656
- SureCN4807913
- 4-cyanophenyl phenyl sulfide
- Benzonitrile, 3-(phenylthio)-
- AGN-PC-006A57; ACMC-20mbpr; 3-cyanophenyl phenyl sulfide; 3-(phenylthio)benzonitrile; CTK0G2656; SureCN4807913; 4-cyanophenyl phenyl sulfide; Benzonitrile, 3-(phenylthio)-;
- 108697-88-7
- DTXSID40461611
- 3-(PHENYLSULFANYL)BENZONITRILE
- HS-4625
- VWFUJPSACNEMJX-UHFFFAOYSA-N
- SCHEMBL4807913
-
- Inchi: 1S/C13H9NS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
- InChI Key: VWFUJPSACNEMJX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 211.04567
- Monoisotopic Mass: 211.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
3-phenylsulfanylbenzonitrile Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
108697-88-7 (3-phenylsulfanylbenzonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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